Cas no 2060038-49-3 (3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid)

• Product Name: 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid
• CAS No: 2060038-49-3
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD30500562
• CID: 5153943
• PubChem ID: 125457098
• Update Time: 2025-06-27

3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 3-ethyl-2,3-dihydro-1-methyl-2-oxo-
• 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid

• MDL： MFCD30500562
• Inchi： 1S/C7H10N2O3/c1-3-9-5(6(10)11)4-8(2)7(9)12/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： NAHJCPZMYYUNHI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(C(O)=O)N1CC

Additional information on 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid

Introduction to 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid (CAS No. 2060038-49-3)

3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid, with the CAS number 2060038-49-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative family, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its ethyl and methyl substituents, as well as the oxo group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The imidazole ring is a core structural motif in many biologically active molecules, including antifungal agents, antiviral drugs, and even some anticancer compounds. The presence of the carboxylic acid functional group at the 4-position of the imidazole ring further enhances the compound's potential for further derivatization and functionalization, allowing for the creation of novel analogs with tailored biological activities. This flexibility has made 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid a subject of extensive interest in synthetic chemistry and pharmacology.

In recent years, there has been a growing focus on developing new therapeutic agents that target specific biological pathways with high selectivity and efficacy. The imidazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. Among these derivatives, compounds with structural motifs similar to 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid have shown promise in preclinical studies as potential candidates for treating a range of diseases.

One of the most compelling aspects of 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid group can be easily modified through various chemical reactions such as esterification, amidation, or coupling with other pharmacophores. This chemical versatility has enabled researchers to design and synthesize novel compounds that could potentially overcome existing challenges in drug development, such as poor solubility or limited bioavailability.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 3-ethyl-1-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid interacts with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, which are critical factors in determining its therapeutic potential. By leveraging these computational tools, researchers can optimize the structure of this compound or derive inspiration for new analogs that may exhibit improved pharmacological properties.

The synthesis of 3-ethyl-1-methyl-2 oxo - 2 , 3 - dihydro - 1 H - imidazole - 4 - carboxylic acid has also been refined through various synthetic methodologies. Modern synthetic approaches often focus on achieving high yields and purity while minimizing side reactions. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain high-quality samples of this compound. These advancements in synthetic chemistry have made it more feasible to produce sufficient quantities of 2060038 - 49 - 3 for both research and commercial purposes.

In addition to its synthetic significance, 3 - ethyl - 1 - methyl - 2 oxo - 2 , 3 dihydro - 1 H imidazole - 4 carboxylic acid has been explored in various pharmacological assays to evaluate its biological activity. Preliminary studies have suggested that this compound may exhibit properties such as anti-inflammatory effects or modulation of enzyme activity. These findings are particularly intriguing given the well-documented roles that imidazole derivatives play in modulating biological processes. Further investigation is warranted to fully elucidate the therapeutic potential of this compound.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs used to treat conditions ranging from infections to chronic diseases. The unique electronic properties of the imidazole ring allow it to engage with biological targets in diverse ways, making it a versatile scaffold for drug design. As research continues to uncover new applications for compounds like 2060038 - 49 - 3, their importance in addressing unmet medical needs is likely to grow.

Future directions in the study of strong ethyl group substituent-containing heterocycles like ethyl-substituted imidazoles may include exploring their use as probes for understanding disease mechanisms or as leads for developing new treatments. The ability to modify these molecules in multiple ways provides a rich platform for medicinal chemists to explore structure-function relationships and develop more effective therapeutics.

In conclusion, strong 2060038 CAS number product name ethyl-substituted derivative represents an exciting area of research with significant potential for contributing to advancements in pharmaceutical science. Its unique structural features make it a valuable candidate for further exploration both in academic research settings and in industrial drug development programs.